Cas no 1803634-07-2 (4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803634-07-2
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4801694
• Update Time: 2025-06-10

4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O3/c1-15-6-4-14-8(17-9(10,11)12)7(16-2)5(6)3-13/h4H,1-2H3
• InChI Key： YNCLLTWBVXLASR-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)C(=CN=1)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803634-07-2)

4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803634-07-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its versatility in drug design due to its ability to interact with biological targets through various hydrogen bonding and hydrophobic interactions.

The molecular structure of 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine features a pyridine core substituted with a cyano group at the 4-position, methoxy groups at the 3- and 5-positions, and a trifluoromethoxy group at the 2-position. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in medicinal chemistry. The presence of electron-withdrawing and electron-donating groups creates a delicate balance that can modulate the compound's reactivity and binding affinity towards biological targets.

In recent years, there has been a surge in interest regarding fluorinated pyridines in drug discovery due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity. The trifluoromethoxy group in 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine is particularly noteworthy, as it is known to increase lipophilicity while maintaining strong interactions with biological receptors. This feature has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound in the synthesis of derivatives that exhibit potent activity against specific biological pathways. For instance, studies have shown that modifications at the cyano and methoxy positions can significantly alter the compound's pharmacokinetic properties, leading to improved drug-like characteristics such as solubility and oral bioavailability.

The cyano group at the 4-position of 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine serves as a versatile handle for further functionalization. It can be reduced to an amine or converted into other functional groups through various chemical transformations, allowing for the creation of diverse molecular architectures. This flexibility has made this compound an invaluable tool in synthetic chemistry, enabling researchers to explore new chemical spaces with potential therapeutic applications.

Recent advancements in computational chemistry have further enhanced the utility of 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine as a scaffold for drug discovery. Molecular modeling studies have predicted that this compound may interact with specific protein targets through multiple binding modes, providing insights into its mechanism of action. These predictions have guided experimental efforts aimed at optimizing the compound's potency and selectivity.

In addition to its applications in small-molecule drug development, 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine has also been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. Its unique structural features make it suitable for generating compounds with tailored properties for agricultural use. For example, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants.

The synthesis of 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. While there are several reported methods for preparing this compound, each synthetic route offers distinct advantages and limitations depending on factors such as yield, scalability, and environmental impact. Recent innovations in green chemistry have inspired new approaches to synthesizing this compound using sustainable methodologies that minimize waste and reduce energy consumption.

The growing body of research on 4-Cyano-3,5-dimethoxy-2-(trifluoromethoxy)pyridine underscores its significance as a versatile building block in chemical biology and drug discovery. As our understanding of its properties continues to expand, so too does its potential for contributing to the development of novel therapeutic agents that address unmet medical needs. The future exploration of this compound promises to yield exciting advancements across multiple disciplines within chemical science.